molecular formula C22H22N2O3 B5973401 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide

6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide

Cat. No. B5973401
M. Wt: 362.4 g/mol
InChI Key: URUNTIUVCXRZIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide, also known as HONH-3-PPP, is a novel compound that has been studied for its potential therapeutic applications. This compound belongs to the class of nicotinamide derivatives and has been found to exhibit several interesting properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is not fully understood, but it is believed to involve the modulation of several cellular pathways. 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant response elements. Additionally, 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide can protect neuronal cells from oxidative stress-induced cell death. Additionally, 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In vivo studies have also demonstrated the potential of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide as an anti-tumor agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in lab experiments is its high purity and stability. This allows for accurate and reproducible results. Additionally, 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been shown to exhibit low toxicity, which makes it a safer alternative to other compounds that may be toxic. One of the limitations of using 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in lab experiments is its limited solubility in water, which may require the use of organic solvents.

Future Directions

There are several future directions for the research on 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide. One area of research could be the development of new synthetic methods to improve the yield and purity of the compound. Additionally, further studies could be conducted to elucidate the mechanism of action of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide and to identify the cellular pathways that are modulated by the compound. Further studies could also be conducted to investigate the potential therapeutic applications of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in other diseases, such as cancer and neurodegenerative diseases.
Conclusion:
In conclusion, 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is a novel compound that has shown promise as a potential therapeutic agent in several scientific research studies. The compound exhibits several interesting properties, including neuroprotection, anti-inflammatory effects, and anti-tumor effects. Further research is needed to fully understand the mechanism of action of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide and to identify its potential therapeutic applications.

Synthesis Methods

The synthesis of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide involves a multi-step process that starts with the reaction of 4-methoxyphenylacetonitrile with 2-bromo-4-hydroxyacetophenone. This reaction yields 2-bromo-4-(4-methoxyphenyl)-3-oxobutanenitrile, which is then reacted with 3-(aminopropyl)nicotinamide to produce 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide. The synthesis method has been optimized to yield high purity and high yields of the final product.

Scientific Research Applications

6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been studied for its potential therapeutic applications in several scientific research studies. Some of the areas where 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has shown promise include neuroprotection, anti-inflammatory effects, and anti-tumor effects. In vitro and in vivo studies have demonstrated the potential of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide as a therapeutic agent for the treatment of several diseases.

properties

IUPAC Name

6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22N2O3/c1-27-20-11-4-16(5-12-20)3-2-14-23-22(26)18-8-13-21(24-15-18)17-6-9-19(25)10-7-17/h4-13,15,25H,2-3,14H2,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

URUNTIUVCXRZIY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CCCNC(=O)C2=CN=C(C=C2)C3=CC=C(C=C3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.